Cas no 2229353-91-5 (3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-oxopropanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-oxopropanoic acid
• CAS No: 2229353-91-5
• MF: C₁₅H₁₉NO₆
• MW: 309.31446480751
• CID: 5832448
• PubChem ID: 165700391
• Update Time: 2025-06-13

3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-oxopropanoic acid
• EN300-1902844
• 2229353-91-5
• 3-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphenyl)-2-oxopropanoic acid

• Inchi： 1S/C15H19NO6/c1-15(2,3)22-14(20)16-10-6-5-9(8-12(10)21-4)7-11(17)13(18)19/h5-6,8H,7H2,1-4H3,(H,16,20)(H,18,19)
• InChI Key： QLPQQWJGPMESOM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(CC(C(=O)O)=O)=CC=1OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.12123733g/mol
• Monoisotopic Mass: 309.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-oxopropanoic acid

Introduction to 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-oxopropanoic acid (CAS No. 2229353-91-5) and Its Emerging Applications in Chemical Biology

3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-oxopropanoic acid, identified by the CAS number 2229353-91-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising potential in drug discovery, particularly as a building block for the synthesis of bioactive molecules. The presence of both tert-butoxy carbonyl and methoxyphenyl functional groups makes it a versatile intermediate in the development of novel therapeutic agents.

The tert-butoxy carbonylamino moiety is particularly noteworthy, as it serves as a protective group for amino functions, which is a common strategy in peptide and protein chemistry. This feature enhances the stability of the compound during synthetic processes, allowing for precise modifications without unintended side reactions. Furthermore, the methoxyphenyl group contributes to the compound's solubility and bioavailability, making it an attractive candidate for further derivatization and biological evaluation.

In recent years, there has been a surge in research focused on identifying novel scaffolds that can modulate biological pathways relevant to human health and disease. The structural features of 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-oxopropanoic acid align well with this trend, as they provide a foundation for designing molecules with targeted pharmacological effects. For instance, the phenyl ring can serve as a scaffold for interactions with specific protein targets, while the carboxylic acid group offers opportunities for further functionalization, such as coupling to other biomolecules or incorporating into larger peptidomimetic structures.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. The methoxyphenyl moiety can be positioned to interact with ATP-binding pockets in kinase domains, while the protected amino group allows for controlled introduction of additional pharmacophores. This dual functionality makes 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-oxopropanoic acid a valuable tool for medicinal chemists seeking to develop next-generation kinase inhibitors.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Machine learning models have been trained on large datasets of kinase inhibitors to predict binding affinities and optimize molecular structures. By incorporating 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-oxopropanoic acid into these models, researchers can accelerate the discovery process by rapidly screening thousands of derivatives and identifying promising candidates for experimental validation. This interdisciplinary approach combines synthetic chemistry expertise with computational power to streamline drug development pipelines.

The role of protective groups in peptide synthesis cannot be overstated, as they are essential for achieving high yields and purity in multi-step reactions. The tert-butoxy carbonylamino group in this compound exemplifies this principle by safeguarding sensitive functionalities during synthetic manipulations. This feature is particularly important when dealing with complex molecules that require multiple rounds of modification without degradation or side reactions. As a result, 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-oxopropanoic acid has become a preferred starting material for researchers working on peptide-based therapeutics.

Another area where this compound shows promise is in the development of enzyme inhibitors. Enzymes are biological catalysts that mediate countless biochemical reactions within living organisms. By inhibiting specific enzymes, it is possible to modulate metabolic pathways and treat diseases associated with enzyme dysfunction. The structural versatility of 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-oxopropanoic acid allows it to be tailored into molecules that interact with various enzyme active sites, including those of proteases, kinases, and other hydrolases.

The integration of biomolecular simulation techniques has also contributed to the growing interest in this compound. Molecular dynamics simulations can provide insights into how small molecules interact with their targets at an atomic level, enabling researchers to refine structures for improved binding affinity and selectivity. By leveraging these computational methods alongside experimental data, scientists can design more effective inhibitors with fewer off-target effects. This synergistic approach underscores the importance of interdisciplinary collaboration in modern drug discovery.

In conclusion,3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-oxopropanoic acid (CAS No. 2229353-91-5) represents a significant advancement in chemical biology due to its multifaceted applications across drug discovery and enzyme inhibition research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, while its compatibility with protective groups ensures high fidelity during synthetic processes. As computational methods continue to evolve and interdisciplinary collaboration deepens,this compound will undoubtedly play an increasingly important role in shaping future therapeutic strategies.